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Compound of Interest

Compound Name: Cycloheptane

Cat. No.: B1346806

An In-depth Technical Guide to Cycloheptane: Safety, Handling, and Storage for Laboratory
Professionals

Introduction

Cycloheptane (C7H14), also known as suberane, is a colorless, oily liquid cycloalkane.[1][2][3]
It is utilized as a nonpolar solvent and as an intermediate in the manufacturing of various
chemicals and pharmaceuticals.[4] Due to its high flammability and potential health hazards, a
comprehensive understanding of its properties and adherence to strict safety protocols are
imperative for researchers, scientists, and drug development professionals. This guide provides
detailed technical information on the safe handling, storage, and emergency procedures for
cycloheptane in a laboratory setting.

Chemical and Physical Properties

Understanding the physical and chemical properties of cycloheptane is fundamental to its safe
use. Cycloheptane is a colorless liquid with a mild, aromatic, or gasoline-like odor.[3][4] It is
insoluble in water and less dense than water.[1][2] Its vapors are heavier than air, which can
lead to accumulation in low-lying areas.[1][2]

Table 1: Physical and Chemical Properties of Cycloheptane

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1346806?utm_src=pdf-interest
https://www.benchchem.com/product/b1346806?utm_src=pdf-body
https://www.benchchem.com/product/b1346806?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/3040
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloheptane
https://en.wikipedia.org/wiki/Cycloheptane
https://www.guidechem.com/dictionary/en/291-64-5.html
https://www.benchchem.com/product/b1346806?utm_src=pdf-body
https://www.benchchem.com/product/b1346806?utm_src=pdf-body
https://www.benchchem.com/product/b1346806?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cycloheptane
https://www.guidechem.com/dictionary/en/291-64-5.html
https://cameochemicals.noaa.gov/chemical/3040
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloheptane
https://cameochemicals.noaa.gov/chemical/3040
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloheptane
https://www.benchchem.com/product/b1346806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C7Haia [21[31[5]
Molecular Weight 98.19 g/mol [11[2][5]
Appearance Colorless, oily liquid [1112][3]
Boiling Point 118.4 °C (245.3 °F) [1][3]
Melting Point -12 °C (10.4 °F) [1][3]
Specific Gravity 0.811 (at 20°C) [1]

Vapor Density

3.3 (Air=1)

[2]

Vapor Pressure

44 mmHg (at 20°C)

[1]

Water Solubility

Insoluble (30 mg/L at 25°C)

[1]2]

Safety and Hazard Information

Cycloheptane is classified as a hazardous substance, primarily due to its flammability and

potential health effects.

Table 2: Flammability Data for Cycloheptane

Property Value Reference
Flash Point 6 °C (43 °F) [11[3]
Lower Explosive Limit (LEL) 1.1% [1][3]
Upper Explosive Limit (UEL) 6.7% [1]

GHS Hazard Statements

H225: Highly flammable liquid

and vapour

[3](6]

Table 3: Health Hazard Information for Cycloheptane
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Hazard Type Description Reference

H304: May be fatal if
swallowed and enters

GHS Hazard Statements airways.H412: Harmful to [3]
aquatic life with long lasting

effects.

_ Inhalation, Skin Contact, Eye
Primary Routes of Exposure ) [7]
Contact, Ingestion

Inhalation of high
concentrations may have a
narcotic effect, causing CNS
depression with symptoms like
Acute Effects o
dizziness, headache, and
nausea.[1][2][8] May cause
irritation to the eyes and

respiratory tract.[3]

) Repeated skin contact may
Chronic Effects )
cause dryness and cracking.[9]

Incompatible with strong
Incompatibilities oxidizing agents such as nitric
acid.[1][10]

Safe Handling Protocols

Adherence to proper handling procedures is critical to minimize exposure and prevent
accidents.

Engineering Controls

o Ventilation: All work with cycloheptane must be conducted in a well-ventilated area.[8] For
procedures that may generate vapors, a certified laboratory chemical fume hood is
mandatory.[11]

Personal Protective Equipment (PPE)
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A risk assessment should be performed to determine the appropriate PPE for the specific
laboratory procedure.[12] The following provides general guidance:

e Eye and Face Protection: Chemical safety goggles are required.[8] For operations with a
higher risk of splashing, a face shield should be worn in addition to goggles.[7]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves.[8][13] Always inspect gloves for integrity before
use and wash them before removal.[14] Consult the manufacturer's compatibility chart to
select the appropriate glove material.

o Protective Clothing: A lab coat or chemical-resistant apron must be worn.[7][8] Full-length
pants and closed-toe shoes are required at all times in the laboratory.[11][14]

» Respiratory Protection: If ventilation is insufficient to maintain exposure below acceptable
limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8][15]

Safe Work Practices

» Avoid direct contact with the chemical.[16] Do not smell or taste chemicals.[14]

» Eliminate all ignition sources from the immediate area, including open flames, sparks, and
hot surfaces.[1][10] "No Smoking" policies must be strictly enforced.[6]

e Use non-sparking tools and explosion-proof equipment.[3][10]

o To prevent static electricity discharge, which can ignite vapors, all metal containers and
equipment must be grounded and bonded during transfers.[6][8][10]

o Keep containers tightly closed when not in use.[2]
e Wash hands thoroughly with soap and water after handling.[11][14]

e Do not eat, drink, or apply cosmetics in areas where chemicals are handled.[14]

Storage Requirements
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Proper storage of cycloheptane is crucial for maintaining its stability and preventing fire or
explosion hazards.

» Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[2][8][17]
The storage area should be kept away from direct sunlight and all sources of ignition.[11]

o Containers: Store in tightly sealed, properly labeled containers.[2][8] Containers should be
kept upright to prevent leakage.[2]

e Segregation: Store cycloheptane separately from incompatible materials, particularly strong
oxidizing agents.[1][11]

e Quantity: Purchase and store the smallest quantities necessary for your work to minimize the
overall hazard in the laboratory.[11]

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate potential harm.

Spill Response

o Small Spills:

[e]

ELIMINATE all ignition sources from the immediate area.[1]

[e]

Wear appropriate PPE.[6]

o

Absorb the spill with a non-combustible, inert material such as sand, dry earth, or
vermiculite.[1][8]

o

Using clean, non-sparking tools, collect the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal.[1]

e Large Spills:

o Evacuate the area immediately and prevent entry.[6]

o Isolate the spill area for at least 50 meters (150 feet) in all directions.[1][18]
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o Contact your institution's emergency response team.

o If safe to do so, stop the leak without risk.[1] Prevent the spill from entering waterways or
sewers.[1]

Fire Response

o Extinguishing Media: Use dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.[1]
[10] Water spray may be inefficient but can be used to cool fire-exposed containers.[1][10]

e Procedure:

o For a massive fire, use unmanned hose holders or monitor nozzles; if this is impossible,
withdraw from the area and let the fire burn.[1]

o Firefighters should wear full protective gear and a self-contained breathing apparatus
(SCBA).[10]

First Aid Measures

Table 4: First Aid Protocols for Cycloheptane Exposure
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Exposure Route

First Aid Procedure

Reference

Inhalation

Remove the victim to fresh air.
If breathing is difficult,
administer oxygen. If not
breathing, give artificial
respiration. Seek immediate

medical attention.

[1](10]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water. Seek
medical attention if irritation

persists.

[10][19]

Eye Contact

Immediately flush eyes with
copious amounts of water for
at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Seek

immediate medical attention.

[1](10]

Ingestion

Do NOT induce vomiting due
to the risk of aspiration. Rinse
mouth with water. Seek
immediate medical attention or

call a poison control center.

[10][20]

Waste Disposal

Cycloheptane and materials contaminated with it must be disposed of as hazardous waste.

[10]

o Collect waste in appropriately labeled, compatible containers.[11]

o Follow all local, state, and federal regulations for hazardous waste disposal.[10]

e Do not dispose of cycloheptane down the drain.[6]
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Visualization of Protocols

Diagrams can help clarify workflows and logical relationships in safety protocols.
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- Engineering Controls
- Personal Protective Equipment
- Safe Work Practices

Understand Properties
- Flammability
- Toxicity Laboratory Use
- Reactivity o |
>

Proper Storage
- Location
- Containers
- Segregation
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If incident occurs - Spills
- Fire
- First Aid

\ 4

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for cycloheptane safety management.
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1. Preparation
- Review SDS
- Don appropriate PPE
- Verify fume hood function

'

2. Chemical Transfer
- Ground/bond containers
- Use non-sparking tools
- Dispense required volume

3. Reaction Setup
- Assemble glassware in hood

- Add reactants
- Monitor reaction

4. Workup & Quenching
- Cool reaction mixture
- Carefully add quenching agent

5. Cleanup & Disposal
- Decontaminate glassware

- Dispose of waste in labeled
hazardous waste container

Click to download full resolution via product page

Caption: Generalized experimental workflow using cycloheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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